molecular formula C20H21F2N3O6S B1222431 3-[(3,4-Difluorophenyl)sulfonylamino]benzoic acid [2-[[(2-methylpropylamino)-oxomethyl]amino]-2-oxoethyl] ester

3-[(3,4-Difluorophenyl)sulfonylamino]benzoic acid [2-[[(2-methylpropylamino)-oxomethyl]amino]-2-oxoethyl] ester

Cat. No. B1222431
M. Wt: 469.5 g/mol
InChI Key: BWVQPWJYQLXBCM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[(3,4-difluorophenyl)sulfonylamino]benzoic acid [2-[[(2-methylpropylamino)-oxomethyl]amino]-2-oxoethyl] ester is a benzoate ester.

Scientific Research Applications

  • Amino Acid Derivatives Synthesis : Riabchenko et al. (2020) investigated the creation of amino acid derivatives using a process that involved the interaction of sulfonyl chloride with amino acid methyl esters, leading to corresponding amino acid sulfonamide derivatives (Riabchenko et al., 2020).

  • Novel Benzylidenehydantoins Synthesis : El-Sayed (2001) discussed the synthesis of sulfonylamino acid derivatives through the condensation of p-sulfonyl chloride with amino acids (El-Sayed, 2001).

  • Molecular Structure Studies : Ukrainets et al. (2014) explored the molecular structure and properties of compounds related to the target chemical, focusing on the interaction and formation of anilides (Ukrainets et al., 2014).

  • Sulfonyl-Bridged Oligo Compounds : Morohashi et al. (2014) synthesized sulfonyl-bridged oligo(benzoic acid)s, providing insights into their properties and potential applications in metal extraction (Morohashi et al., 2014).

  • Derivative Preparation : Rose et al. (2003) prepared specific derivatives of benzoic acids, showcasing the process of synthesizing complex compounds that share structural similarities with the target chemical (Rose et al., 2003).

  • Synthesis of Sulfonyl Azides : Katritzky et al. (2008) described the synthesis of sulfonyl azides, which are valuable reagents in the synthesis of various organic compounds, including those related to the target chemical (Katritzky et al., 2008).

  • Crystal Structure Analysis : Ming & South (2004) conducted a study on the crystal structure of a compound similar to the target chemical, highlighting the importance of molecular arrangement and interactions (Ming & South, 2004).

  • Heterocyclic Azo Dyes Synthesis : Wang et al. (2018) synthesized and analyzed heterocyclic azo dyes, providing insights into the chemical behavior and applications of related compounds (Wang et al., 2018).

properties

Molecular Formula

C20H21F2N3O6S

Molecular Weight

469.5 g/mol

IUPAC Name

[2-(2-methylpropylcarbamoylamino)-2-oxoethyl] 3-[(3,4-difluorophenyl)sulfonylamino]benzoate

InChI

InChI=1S/C20H21F2N3O6S/c1-12(2)10-23-20(28)24-18(26)11-31-19(27)13-4-3-5-14(8-13)25-32(29,30)15-6-7-16(21)17(22)9-15/h3-9,12,25H,10-11H2,1-2H3,(H2,23,24,26,28)

InChI Key

BWVQPWJYQLXBCM-UHFFFAOYSA-N

Canonical SMILES

CC(C)CNC(=O)NC(=O)COC(=O)C1=CC(=CC=C1)NS(=O)(=O)C2=CC(=C(C=C2)F)F

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-[(3,4-Difluorophenyl)sulfonylamino]benzoic acid [2-[[(2-methylpropylamino)-oxomethyl]amino]-2-oxoethyl] ester
Reactant of Route 2
Reactant of Route 2
3-[(3,4-Difluorophenyl)sulfonylamino]benzoic acid [2-[[(2-methylpropylamino)-oxomethyl]amino]-2-oxoethyl] ester
Reactant of Route 3
Reactant of Route 3
3-[(3,4-Difluorophenyl)sulfonylamino]benzoic acid [2-[[(2-methylpropylamino)-oxomethyl]amino]-2-oxoethyl] ester
Reactant of Route 4
Reactant of Route 4
3-[(3,4-Difluorophenyl)sulfonylamino]benzoic acid [2-[[(2-methylpropylamino)-oxomethyl]amino]-2-oxoethyl] ester
Reactant of Route 5
Reactant of Route 5
3-[(3,4-Difluorophenyl)sulfonylamino]benzoic acid [2-[[(2-methylpropylamino)-oxomethyl]amino]-2-oxoethyl] ester
Reactant of Route 6
Reactant of Route 6
3-[(3,4-Difluorophenyl)sulfonylamino]benzoic acid [2-[[(2-methylpropylamino)-oxomethyl]amino]-2-oxoethyl] ester

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.